Cas no 80172-39-0 (2,4-Dioxo-1,2,3,4-tetrahydrobenzo[g]pteridine-8-carbonitrile)

2,4-Dioxo-1,2,3,4-tetrahydrobenzo[g]pteridine-8-carbonitrile structure
80172-39-0 structure
Product name:2,4-Dioxo-1,2,3,4-tetrahydrobenzo[g]pteridine-8-carbonitrile
CAS No:80172-39-0
MF:C11H5N5O2
MW:239.189700841904
CID:2802613
PubChem ID:71407590

2,4-Dioxo-1,2,3,4-tetrahydrobenzo[g]pteridine-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 80172-39-0
    • 2,4-Dioxo-1,2,3,4-tetrahydrobenzo[g]pteridine-8-carbonitrile
    • DTXSID30828153
    • Inchi: InChI=1S/C11H5N5O2/c12-4-5-1-2-6-7(3-5)14-9-8(13-6)10(17)16-11(18)15-9/h1-3H,(H2,14,15,16,17,18)
    • InChI Key: IVEZWEYXGZXWKU-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 239.04432442Da
  • Monoisotopic Mass: 239.04432442Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108Ų
  • XLogP3: 0.1

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